Cas no 862712-45-6 (1-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic acid)

• Product Name: 1-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic acid
• CAS No: 862712-45-6
• MF: C₁₅H₁₄F₃N₃O₃
• MW: 341.285173892975
• MDL: MFCD05861920
• CID: 3059790
• PubChem ID: 19576824
• Update Time: 2025-05-20

1-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)piperidine-4-carboxylic acid
• 1-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic acid
• MJB71245
• AKOS000311987
• 1-[4-(2-FURYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-4-PIPERIDINECARBOXYLIC ACID
• BBL040229
• STK350030
• 1-(4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)piperidine-4-carboxylicacid
• MFCD05861920
• 1-[4-(2-furyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxylic acid
• 1-(4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)piperidine-4-carboxylic acid
• 862712-45-6
• CS-0240803
• 1-[4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxylic acid
• EN300-230156

• MDL： MFCD05861920
• Inchi： 1S/C15H14F3N3O3/c16-15(17,18)12-8-10(11-2-1-7-24-11)19-14(20-12)21-5-3-9(4-6-21)13(22)23/h1-2,7-9H,3-6H2,(H,22,23)
• InChI Key： KKRUPLJGYAXYEZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=CC=CO2)N=C(N=1)N1CCC(C(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 341.09872580Da
• Monoisotopic Mass: 341.09872580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.5Ų

1-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic acid

Compound CAS No 862712-45-6: 1-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid

The compound with CAS No 862712-45-6, known as 1-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyrimidine ring system, a furan substituent, and a trifluoromethyl group, all of which contribute to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a small molecule inhibitor targeting specific kinase enzymes. The pyrimidine core of the molecule is a common feature in many approved drugs, particularly in the realm of oncology, where kinase inhibitors play a pivotal role in cancer treatment. The furan substituent at the 4-position of the pyrimidine ring is believed to enhance the molecule's ability to interact with the active site of its target enzyme, thereby improving its inhibitory potency. Additionally, the trifluoromethyl group at the 6-position introduces electron-withdrawing effects, which can stabilize the molecule's conformation and enhance its pharmacokinetic properties.

One of the most intriguing aspects of this compound is its bioavailability. Preclinical studies have demonstrated that it exhibits excellent absorption and distribution properties, making it a promising candidate for oral administration. Furthermore, its metabolic stability has been evaluated in vitro using human liver microsomes, revealing that it undergoes minimal phase I metabolism, which suggests a favorable safety profile and reduced risk of drug-drug interactions.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the construction of the pyrimidine ring via a Biginelli reaction, followed by functionalization with the furan and trifluoromethyl groups. The final step involves coupling the piperidine carboxylic acid moiety using peptide coupling reagents. This synthetic route has been optimized to ensure high yields and excellent purity, making it suitable for large-scale production if clinical trials prove successful.

In terms of therapeutic applications, this compound has shown particular promise in cancer research. Preclinical models have demonstrated that it effectively inhibits tumor growth by targeting key signaling pathways involved in cell proliferation and survival. Moreover, its ability to penetrate solid tumors has been validated in animal studies, highlighting its potential as an effective anticancer agent.

Another area where this compound has shown potential is in neurodegenerative diseases. Emerging research suggests that it may modulate pathways associated with neuroinflammation and oxidative stress, two hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. While these findings are still in their early stages, they underscore the versatility of this compound across multiple therapeutic areas.

From an environmental perspective, the compound's ecotoxicological profile has been assessed to ensure minimal impact on non-target organisms. Studies indicate that it exhibits low toxicity to aquatic life, which aligns with current regulatory requirements for pharmaceutical compounds.

In conclusion, CAS No 862712-45-6 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with favorable pharmacokinetic properties and diverse biological activities, positions it as a compelling candidate for further development in both oncology and neurodegenerative disease therapeutics. As research continues to unfold, this compound has the potential to make a significant impact on human health.